Cas no 139625-86-8 (1,1'-Biphenyl, 3-fluoro-4'-methyl-4-(octyloxy)-)
139625-86-8 structure
Product Name:1,1'-Biphenyl, 3-fluoro-4'-methyl-4-(octyloxy)-
CAS No:139625-86-8
MF:C21H27FO
MW:314.436889886856
CID:1276368
PubChem ID:20433392
Update Time:2025-04-20
1,1'-Biphenyl, 3-fluoro-4'-methyl-4-(octyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 3-fluoro-4'-methyl-4-(octyloxy)-
- 2-fluoro-4-(4-methylphenyl)-1-octoxybenzene
- 139625-86-8
- SCHEMBL10979375
- DTXSID00607038
- 3-FLUORO-4'-METHYL-4-(OCTYLOXY)-1,1'-BIPHENYL
-
- Inchi: 1S/C21H27FO/c1-3-4-5-6-7-8-15-23-21-14-13-19(16-20(21)22)18-11-9-17(2)10-12-18/h9-14,16H,3-8,15H2,1-2H3
- InChI Key: USUYCTSMEVCYPL-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1OCCCCCCCC)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 314.20471
- Monoisotopic Mass: 314.20459364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1,1'-Biphenyl, 3-fluoro-4'-methyl-4-(octyloxy)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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